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lactone

Cat. No.: B2388564 Get Quote

Introduction
N-(3-Oxohexanoyl)-L-homoserine lactone (3-oxo-C6-HSL) is a key N-acyl homoserine

lactone (AHL) that functions as a quorum-sensing signal molecule in many Gram-negative

bacteria.[1][2][3] It plays a crucial role in regulating gene expression related to virulence, biofilm

formation, and bioluminescence.[1][2][3] Accurate and reproducible experimental results

depend on the proper dissolution and storage of 3-oxo-C6-HSL to maintain its chemical

integrity. This document provides a detailed protocol for the solubilization and storage of 3-oxo-

C6-HSL for research applications.

Quantitative Data Summary
The solubility and stability of 3-oxo-C6-HSL can vary significantly based on the solvent and

storage conditions. The following tables summarize the key quantitative data for dissolving and

storing the compound.

Table 1: Solubility of 3-oxo-C6-HSL in Various Solvents
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Solvent Reported Solubility Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (468.98 mM)

Ultrasonic assistance may be

needed. Use of newly opened,

hygroscopic DMSO is

recommended.[4]

Chloroform >100 mg/mL -

Dimethylformamide (DMF) ~30 mg/mL

Data for the analogous

compound N-(β-ketocaproyl)-

L-HSL.[5]

Phosphate-Buffered Saline

(PBS), pH 7.2
~5 mg/mL

Data for the analogous

compound N-(β-ketocaproyl)-

L-HSL. Aqueous solutions

should be used the same day.

[5]

Ethanol and other primary

alcohols
Not Recommended

These solvents have been

shown to open the lactone

ring, leading to inactivation.[5]

[6][7]

Table 2: Storage and Stability of 3-oxo-C6-HSL
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years

Keep cool, dry, and

protected from light

and moisture.[1][5]

In Solvent (e.g.,

DMSO)
-80°C 6 months

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles.[4]

[8]

In Solvent (e.g.,

DMSO)
-20°C 1 month

Suitable for short-term

storage.[4][8]

Aqueous Solution 4°C < 24 hours

Not recommended for

storage beyond one

day due to hydrolysis.

[5]

Experimental Protocol: Preparation of 3-oxo-C6-HSL
Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of 3-oxo-C6-HSL in

an organic solvent.

Materials:

N-(3-Oxohexanoyl)-L-homoserine lactone (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer
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Ultrasonic water bath (optional)

Pipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of solid 3-oxo-C6-HSL to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture on the

compound.

Weighing: In a suitable weighing vessel, carefully weigh the desired amount of 3-oxo-C6-

HSL powder using a calibrated analytical balance.

Dissolution: a. Transfer the weighed powder to a sterile amber tube or vial. b. Add the

appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., for

a 100 mg/mL stock, add 1 mL of DMSO to 100 mg of powder). c. Tightly cap the vial and

vortex thoroughly for 1-2 minutes until the solid is completely dissolved. d. If dissolution is

difficult, sonicate the solution in a water bath for 5-10 minutes.[4]

Aliquoting and Storage: a. To prevent degradation from repeated freeze-thaw cycles, divide

the stock solution into smaller, single-use aliquots in sterile amber microcentrifuge tubes.[4]

b. For long-term storage (up to 6 months), store the aliquots at -80°C.[4][8] c. For short-term

storage (up to 1 month), store the aliquots at -20°C.[4][8]

Preparation of Working Solutions: a. When needed, thaw a single aliquot of the stock

solution. b. Further dilute the stock solution into the appropriate aqueous buffer or culture

medium immediately before use. c. Note that aqueous solutions of 3-oxo-C6-HSL are

susceptible to hydrolysis, especially at alkaline pH and higher temperatures, and should be

prepared fresh and used on the same day.[5][9][10]

Stability Considerations
The stability of 3-oxo-C6-HSL is critically affected by pH and temperature. The lactone ring is

prone to hydrolysis, a process that is accelerated by increased pH and temperature.[9][10] The

presence of the 3-oxo group also increases the rate of hydrolysis compared to other AHLs like

C6-HSL.[9] Therefore, it is imperative to avoid alkaline conditions and prolonged exposure to
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elevated temperatures. For biological experiments, working solutions should be prepared fresh

from a frozen stock and used promptly.

Visual Workflow and Diagrams
The following diagrams illustrate the key workflow for handling 3-oxo-C6-HSL and its signaling

context.
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Caption: Workflow for dissolving and storing 3-oxo-C6-HSL.
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Caption: Simplified 3-oxo-C6-HSL quorum sensing pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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